![molecular formula C5H5NO2S B1303759 Methyl thiazole-4-carboxylate CAS No. 59418-09-6](/img/structure/B1303759.png)
Methyl thiazole-4-carboxylate
Overview
Description
Methyl thiazole-4-carboxylate is a chemical compound that belongs to the thiazole family, characterized by a thiazole ring—a five-membered ring containing both sulfur and nitrogen atoms. This compound is of interest due to its potential applications in medicinal chemistry and as a building block for more complex chemical structures.
Synthesis Analysis
The synthesis of various substituted thiazoles, including this compound derivatives, has been explored in several studies. For instance, a novel synthetic method for methyl 5-substituted thiazole-4-carboxylates was developed using methyl 3-substituted 3-bromo-2-isocyanoacrylates with hydrogen sulfide in the presence of triethylamine . Another study reported the synthesis of methyl 2-[2-(1-amino)ethenyl-bithiazolyl] thiazoline-4-carboxylate, an important partial skeleton of the macrobicyclic peptide antibiotic cyclothiazomycin . These methods highlight the versatility of thiazole derivatives in synthetic chemistry.
Molecular Structure Analysis
The molecular structure of thiazole derivatives has been extensively studied using various spectroscopic and crystallographic techniques. For example, the structure of organotin 4-methyl-1,2,3-thiadiazole-5-carboxylates was confirmed by NMR, IR, and X-ray diffraction crystallography . Similarly, the molecular geometry of ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate was optimized using density functional theory (DFT) and compared with experimental data .
Chemical Reactions Analysis
Thiazole derivatives participate in a variety of chemical reactions. The base-induced cyclization of active methylene isocyanides with methyl dithiocarboxylates has been reported to efficiently synthesize 4,5-disubstituted thiazoles . Additionally, the reactivity of 4-methylbenzo[d]thiazol-2-amine with carboxylic acids has been studied, resulting in a series of crystalline adducts through classical hydrogen bonds and noncovalent associations .
Physical and Chemical Properties Analysis
The physical and chemical properties of thiazole derivatives are influenced by their molecular structure. The electronic structure, spectral features, hydrogen bonding, and solvent effects of 4-methylthiadiazole-5-carboxylic acid were investigated using DFT, revealing insights into the compound's stability and reactivity . The synthesis and characterization of (4R)-methyl-3-(1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl)thiazolidin-4-carboxylate provided data on its crystalline structure and molecular properties .
Relevant Case Studies
Several studies have highlighted the biological activity of thiazole derivatives. Methyl 4-(isothiocyanatomethyl)thiazole-2-carbamate exhibited significant in vivo antifilarial activity and inhibited leukemia cell proliferation . The fungicidal activity of organotin 4-methyl-1,2,3-thiadiazole-5-carboxylates against various plant pathogens was also reported, demonstrating the potential of thiazole derivatives in agricultural applications .
Scientific Research Applications
Synthesis and Medicinal Chemistry
Methyl thiazole-4-carboxylate is notable in synthetic and medicinal chemistry, particularly as a building block in drug discovery. For instance, Durcik et al. (2020) describe the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives using methyl 4- and 5-hydroxy-2-amino-benzo[d]thiazole-6-carboxylates. These derivatives provide versatility for chemical space exploration around the molecule when used as a ligand for targeted studies (Durcik et al., 2020).
Corrosion Inhibition
In the field of corrosion science, this compound derivatives, such as 2-amino-4-methyl-thiazole, have been studied for their inhibitive properties. Yüce et al. (2014) investigated the use of 2-amino-4-methyl-thiazole as a corrosion inhibitor for mild steel in HCl solution, demonstrating its effectiveness in protecting metal surfaces (Yüce et al., 2014).
Novel Synthetic Methods
Research into novel synthetic methods involving this compound has been conducted. Yamada et al. (1995) explored a new method for synthesizing methyl 5-substituted thiazole-4-carboxylates, which could have various applications in chemistry and pharmacology (Yamada et al., 1995).
Biological Evaluation
The biological evaluation of thiazoles targeting flavivirus envelope proteins has included this compound derivatives. Mayhoub et al. (2011) synthesized and tested analogues of methyl 4-(dibromomethyl)-2-(4-chlorophenyl)thiazole-5-carboxylate against yellow fever virus, demonstrating the potential of these compounds in antiviral research (Mayhoub et al., 2011).
Mechanism of Action
Target of Action
Methyl thiazole-4-carboxylate, also known as Methyl 4-thiazolecarboxylate, is a derivative of thiazole . Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .
Mode of Action
Thiazole derivatives have been found to interact with various targets, leading to a range of biological effects . For example, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .
Biochemical Pathways
Thiazole derivatives have been found to affect various biochemical pathways, leading to a range of biological effects .
Result of Action
Thiazole derivatives have been found to have a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 1,3-thiazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2S/c1-8-5(7)4-2-9-3-6-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWWRNNYEYGSBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CSC=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70378445 | |
Record name | Methyl thiazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59418-09-6 | |
Record name | Methyl thiazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 1,3-thiazole-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Methyl thiazole-4-carboxylate in the context of Mycobacterium tuberculosis?
A: While the provided abstracts don't directly address the activity of this compound against Mycobacterium tuberculosis, one abstract mentions "Mycobacterium tuberculosis dihydrofolate reductase in complex with ethyl 2-methyl thiazole-4-carboxylate(fragment 3)". [] This suggests that structurally similar compounds, potentially including this compound, might exhibit binding affinity to dihydrofolate reductase (DHFR) in Mycobacterium tuberculosis. DHFR is a crucial enzyme in the folate pathway, essential for bacterial DNA synthesis. Further research is needed to confirm if this compound itself interacts with DHFR and explore its potential as an antitubercular agent.
Q2: Can you describe a synthetic route for this compound as highlighted in the research?
A: One of the abstracts outlines a three-step synthesis of Thiazole-4-carboxylic acid, with this compound as an intermediate. [] The process involves:
Q3: The abstract mentions an "anomalous Wittig reaction" involving a derivative of thioamide. Can you elaborate on this and its relevance to this compound?
A: The abstract describing the "anomalous Wittig reaction" focuses on a specific reaction pathway involving acetylated thioamide derivatives of D-galactonic and D-gluconic acids. [] While this reaction doesn't directly involve this compound, it highlights an alternative approach to thiazole ring formation. This is relevant because understanding diverse synthetic routes to thiazole rings could be valuable in optimizing the production of this compound or exploring the synthesis of related compounds with potentially enhanced properties.
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